Cas no 311765-31-8 (8007-1079)

• Product Name: 8007-1079
• CAS No: 311765-31-8
• MF: C₂₁H₁₆Br₂N₄O
• MW: 500.185942649841
• CID: 3050007
• PubChem ID: 3481560
• Update Time: 2025-04-21

8007-1079 Chemical and Physical Properties

Names and Identifiers

• 8007-1079
• 2-amino-4-(4-bromophenyl)-1-(5-bromopyridin-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
• SR-01000515840-1
• 311765-31-8
• AG-205/36953063
• STK755558
• 648-142-8
• 2-amino-4-(4-bromophenyl)-1-(5-bromo-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
• AKOS001717935
• SR-01000515840

• Inchi： 1S/C21H16Br2N4O/c22-13-6-4-12(5-7-13)19-15(10-24)21(25)27(18-9-8-14(23)11-26-18)16-2-1-3-17(28)20(16)19/h4-9,11,19H,1-3,25H2
• InChI Key： FVPFGUSEZQFDDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=C(N)N(C2C=CC(=CN=2)Br)C2CCCC(C1=2)=O

Computed Properties

• Exact Mass: 499.96704Da
• Monoisotopic Mass: 497.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83Ų